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Compound of Interest

Compound Name: Vat Black 38

Cat. No.: B1172229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Vat Black 38 in

functional textile research. While Vat Black 38 is primarily known for its exceptional

colorfastness in conventional dyeing, its properties suggest potential for creating textiles with

enhanced functionalities, including UV protection and antimicrobial activity.[1] This document

outlines detailed experimental protocols for the application of Vat Black 38 and the subsequent

testing of these functional properties.

Overview of Vat Black 38
Vat Black 38 is a synthetic organic colorant belonging to the anthraquinone class of vat dyes.[1]

Like other vat dyes, it is insoluble in water in its pigment form.[2][3][4][5] The dyeing process

involves a reduction step in an alkaline medium to form a water-soluble "leuco" compound,

which has an affinity for cellulosic fibers like cotton.[2][3][4][5] Subsequent oxidation reforms

the insoluble dye molecule, trapping it within the fiber matrix.[2][3][4] This process results in

excellent wash and light fastness properties.[1]

Functional Applications and Experimental Protocols
UV Protective Textiles
The deep, intense color of Vat Black 38 makes it a prime candidate for developing textiles with

a high Ultraviolet Protection Factor (UPF).[1] Darker colors inherently absorb more UV
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radiation, thus providing better protection.[1] Studies have shown that vat dyes can significantly

increase the UPF of cotton fabrics.[1]

No specific UPF data for Vat Black 38 was found in the public domain. The following table is an

illustrative example based on the general performance of dark-colored vat dyes on cotton

fabric.

Vat Black 38
Concentration (%
owf)

Fabric Type
Expected UPF
Range

UV Protection
Category

1.0 100% Cotton 20 - 30 Very Good

3.0 100% Cotton 40 - 50 Excellent

5.0 100% Cotton 50+ Excellent

This protocol describes the dyeing of 100% cotton fabric with Vat Black 38 to enhance its UV

protective properties.

Materials:

100% cotton fabric, scoured and bleached

Vat Black 38 dye

Sodium hydroxide (NaOH)

Sodium hydrosulfite (Na₂S₂O₄)

Wetting agent

Sequestering agent

Levelling agent

Hydrogen peroxide (H₂O₂) or other oxidizing agent

Soap or synthetic detergent
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Laboratory dyeing apparatus (e.g., beaker dyer, jigger)

Procedure:

Fabric Preparation: Begin with pre-washed and dried 100% cotton fabric to ensure removal

of any impurities that could affect dyeing.

Dye Bath Preparation:

Prepare a dye bath with a liquor ratio of 20:1 (20 parts water to 1 part fabric by weight).

Add a wetting agent (e.g., 1 g/L), sequestering agent (e.g., 2 g/L), and levelling agent

(e.g., 2 g/L) to the water at 50°C.[6]

Disperse the required amount of Vat Black 38 (e.g., 1%, 3%, or 5% on the weight of fabric

- owf) in the dye bath.

Vatting (Reduction):

Add sodium hydroxide (e.g., 10-15 g/L) and sodium hydrosulfite (e.g., 15-18 g/L) to the

dye bath.[5]

Maintain the temperature at 55-60°C for 10-15 minutes to allow for the reduction of the

dye to its soluble leuco form.[2][5]

Dyeing:

Introduce the cotton fabric into the reduced dye bath.

Raise the temperature to 60-70°C and maintain for 45-60 minutes, ensuring the fabric is

fully immersed and agitated for even dyeing.[7]

Rinsing:

Remove the fabric from the dye bath and rinse thoroughly with cold water to remove

excess alkali and reducing agent.[2]

Oxidation:
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Expose the fabric to air or treat with an oxidizing agent (e.g., 0.5-1.0 g/L hydrogen

peroxide at 40-50°C for 10 minutes) to convert the leuco dye back to its insoluble pigment

form.[2][7]

Soaping:

Treat the dyed fabric in a solution containing soap or a synthetic detergent (e.g., 2 g/L) at

or near boiling (95-100°C) for 10-15 minutes.[2][7] This step is crucial for removing loose

dye particles and achieving optimal fastness.[2]

Final Rinsing and Drying:

Rinse the fabric thoroughly with hot and then cold water.

Dry the fabric at ambient temperature or in an oven.

The Ultraviolet Protection Factor (UPF) should be determined according to a standard method

such as AS/NZS 4399:1996 or AATCC Test Method 183.

Apparatus:

UV-Vis spectrophotometer with an integrating sphere.

Procedure:

Condition the dyed fabric samples at a standard temperature and humidity.

Measure the spectral transmittance of the fabric at multiple points across the UV-A (315–400

nm) and UV-B (280–315 nm) regions.

Calculate the UPF using the measured transmittance values and the solar spectral

irradiance and erythemal action spectrum data as defined in the standard.

Antimicrobial Textiles
While Vat Black 38 itself is not marketed as an antimicrobial agent, some anthraquinone-based

vat dyes have been shown to exhibit light-induced antimicrobial properties. Further research is
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required to determine if Vat Black 38 possesses inherent antimicrobial activity. A standard

method to evaluate this is the AATCC 100 test.

No specific antimicrobial data for Vat Black 38 was found in the public domain. The following

table is an illustrative example of expected results from an AATCC 100 test.

Treatment Test Organism
Incubation Time
(hours)

Bacterial
Reduction (%)

Untreated Cotton
Staphylococcus

aureus
24 < 10

Vat Black 38 (3% owf)

on Cotton

Staphylococcus

aureus
24 To be determined

Untreated Cotton Escherichia coli 24 < 10

Vat Black 38 (3% owf)

on Cotton
Escherichia coli 24 To be determined

This protocol outlines the quantitative assessment of antibacterial finishes on textile materials.

[8][9][10][11]

Materials:

Vat Black 38 dyed fabric swatches (e.g., 4.8 cm diameter circular swatches).[10]

Untreated control fabric swatches.

Bacterial cultures (e.g., Staphylococcus aureus ATCC 6538, Klebsiella pneumoniae ATCC

4352).

Nutrient broth.

Sterile petri dishes.

Neutralizing solution.

Incubator.
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Procedure:

Sample Preparation: Sterilize the dyed and control fabric swatches.

Inoculation:

Prepare a standardized bacterial inoculum in nutrient broth.

Inoculate the fabric swatches with a specific volume (e.g., 1.0 ml) of the bacterial

suspension.[9]

Incubation:

Place the inoculated swatches in sterile containers.

Incubate at 37°C for a contact time of 18-24 hours.[10]

Elution and Plating:

After incubation, transfer the swatches to a neutralizing solution to stop the antimicrobial

action.

Perform serial dilutions of the neutralizing solution.

Plate the dilutions onto agar plates.

Enumeration:

Incubate the agar plates until bacterial colonies are visible.

Count the number of colony-forming units (CFUs).

Calculation:

Calculate the percentage reduction of bacteria using the following formula: % Reduction =

((A - B) / A) x 100 Where: A = number of bacteria recovered from the inoculated untreated

control fabric immediately after inoculation. B = number of bacteria recovered from the

inoculated treated test fabric after incubation.
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Caption: Workflow for the vat dyeing process of cotton with Vat Black 38.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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